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Compound of Interest

Compound Name: DL-Mevalonolactone

Cat. No.: B1234971 Get Quote

Essential Safety and Handling Guide for DL-
Mevalonolactone
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for the handling of DL-Mevalonolactone, including detailed operational

procedures and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Handling
When working with DL-Mevalonolactone, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. Although some safety data

sheets (SDS) classify DL-Mevalonolactone as not hazardous, others recommend caution.[1]

[2][3] Therefore, a comprehensive approach to PPE is advised.

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure that a designated workspace is clean and uncluttered.

Locate the nearest eyewash station and safety shower.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or eyeshields.
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Hand Protection: Use impermeable gloves. The specific glove material should be resistant

to the chemical, though no specific type is universally recommended in the provided

documents.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved N95 respirator or equivalent is recommended.

Protective Clothing: Wear a lab coat or gown to prevent skin contact.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of any dust or aerosols.

Use in a well-ventilated area, preferably within a chemical fume hood.

DL-Mevalonolactone is described as a hygroscopic off-white semi-solid to colorless

liquid, depending on ambient conditions.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area. For long-term stability, storage at -20°C is

recommended.

Avoid direct sunlight and sources of ignition.

It is incompatible with strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin thoroughly with large amounts of

water. If irritation develops, seek medical

attention.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and then drink plenty of water. Seek

medical attention.

Disposal Plan
Proper disposal of DL-Mevalonolactone and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure

Waste Characterization: All waste materials, including unused product and contaminated

items (e.g., gloves, wipes), must be handled as chemical waste.

Collection: Collect all waste in designated, properly labeled, and sealed containers. Do not

allow wash water from cleaning equipment to enter drains; collect it for treatment and

disposal.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations. Consult your institution's environmental health and safety

(EHS) department for specific guidance.
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Recycling: If the material is unused and uncontaminated, recycling may be an option.

Consult the manufacturer or a licensed professional waste disposal service.

Quantitative Data Summary
Property Value

Molecular Formula C₆H₁₀O₃

Molecular Weight 130.14 g/mol

Appearance
Hygroscopic off-white semi-solid to colorless

liquid

Storage Temperature -20°C

Flash Point 113 °C (235.4 °F) - closed cup

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling DL-
Mevalonolactone in a laboratory setting, from initial preparation to final disposal.
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Safe Handling Workflow for DL-Mevalonolactone

Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
(Clean & Uncluttered)

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Weigh & Transfer
(In Fume Hood)

Proceed to handling

4. Perform Experiment

5. Decontaminate Work Area

Experiment complete

6. Dispose of Waste
(Follow Regulations)

7. Doff PPE

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1234971?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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